Cas no 1212151-30-8 (1-[5-methyl-2-(propan-2-yl)cyclohexyl]methanamine hydrochloride)

• Product Name: 1-[5-methyl-2-(propan-2-yl)cyclohexyl]methanamine hydrochloride
• CAS No: 1212151-30-8
• MF: C₁₁H₂₄ClN
• MW: 205.76796245575
• CID: 5050724
• Update Time: 2026-02-28

1-[5-methyl-2-(propan-2-yl)cyclohexyl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [5-methyl-2-(propan-2-yl)cyclohexyl]methanamine hydrochloride
• (2-Isopropyl-5-methylcyclohexyl)methanamine hydrochloride
• Z1695784322
• (5-methyl-2-propan-2-ylcyclohexyl)methanamine;hydrochloride
• 1-[5-methyl-2-(propan-2-yl)cyclohexyl]methanamine hydrochloride

• Inchi： 1S/C11H23N.ClH/c1-8(2)11-5-4-9(3)6-10(11)7-12;/h8-11H,4-7,12H2,1-3H3;1H
• InChI Key： OFFURSAIFAAYLH-UHFFFAOYSA-N
• SMILES： Cl.NCC1CC(C)CCC1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 131
• Topological Polar Surface Area: 26

1-[5-methyl-2-(propan-2-yl)cyclohexyl]methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[5-methyl-2-(propan-2-yl)cyclohexyl]methanamine hydrochloride

Research Brief on 1-[5-methyl-2-(propan-2-yl)cyclohexyl]methanamine hydrochloride (CAS: 1212151-30-8)

1-[5-methyl-2-(propan-2-yl)cyclohexyl]methanamine hydrochloride (CAS: 1212151-30-8) is a synthetic compound with potential applications in the pharmaceutical and chemical biology fields. Recent studies have focused on its structural properties, pharmacological activities, and potential therapeutic uses. This research brief consolidates the latest findings related to this compound, providing insights into its mechanism of action, synthesis pathways, and biological relevance.

The compound belongs to the class of cyclohexylamine derivatives, which are known for their diverse biological activities. Its hydrochloride salt form enhances solubility and stability, making it suitable for further pharmacological evaluations. Recent research has explored its interactions with various biological targets, including receptors and enzymes, suggesting its potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's stereochemistry and its impact on biological activity. Studies indicate that the spatial arrangement of the methyl and isopropyl groups on the cyclohexyl ring significantly influences its binding affinity to target proteins. Computational modeling and X-ray crystallography have been employed to elucidate these structural details, providing a foundation for structure-activity relationship (SAR) studies.

In vitro and in vivo studies have demonstrated that 1-[5-methyl-2-(propan-2-yl)cyclohexyl]methanamine hydrochloride exhibits promising activity in modulating specific neurotransmitter systems. Preliminary data suggest its potential utility in neurological disorders, such as anxiety and depression, although further validation is required. Additionally, its role as an intermediate in the synthesis of more complex molecules has been highlighted, underscoring its versatility in medicinal chemistry.

The synthesis of this compound has also been a focus of recent research. Optimized protocols have been developed to improve yield and purity, with particular attention to green chemistry principles. These advancements are critical for scaling up production and ensuring reproducibility in industrial and academic settings.

In conclusion, 1-[5-methyl-2-(propan-2-yl)cyclohexyl]methanamine hydrochloride represents a compound of significant interest in the field of chemical biology and drug discovery. Its unique structural features and biological activities warrant further investigation to fully exploit its therapeutic potential. Future studies should aim to explore its pharmacokinetics, toxicity profile, and efficacy in disease models to advance its development as a viable drug candidate.